Cas no 5845-43-2 (9H-Purine-9-ethanol, 6-amino-, 9-acetate)

• Product Name: 9H-Purine-9-ethanol, 6-amino-, 9-acetate
• CAS No: 5845-43-2
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 1610665
• Update Time: 2023-03-25

9H-Purine-9-ethanol, 6-amino-, 9-acetate Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-ethanol, 6-amino-, acetate (ester)
• 9H-Purine-9-ethanol, 6-amino-, 9-acetate

• Inchi： 1S/C9H11N5O2/c1-6(15)16-3-2-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3,(H2,10,11,12)
• InChI Key： JRMMAACZJOVVCV-UHFFFAOYSA-N
• SMILES： CC(OCCN1C2C(=C(N)N=CN=2)N=C1)=O

Computed Properties

• Exact Mass: 221.091
• Monoisotopic Mass: 221.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 95.9A^2